Facile synthesis of defect-rich RuCu nanoflowers for efficient hydrogen evolution reaction in alkaline media†
Nanoscale Advances Pub Date: 2022-12-23 DOI: 10.1039/D2NA00840H
Abstract
Developing high-performance electrocatalysts toward hydrogen evolution reaction (HER) in alkaline media is highly desirable for industrial applications in the field of water splitting but is still challenging. Herein, we successfully synthesized RuCu nanoflowers (NFs) with tunable atomic ratios using a facile wet chemistry method. The Ru3Cu NFs need only 55 mV to achieve a current density of 10 mA cm−2, which shows ideal durability with only 4 mV decay after 2000 cycles, largely outperforming the catalytic properties of commercial Pt/C. The Ru3Cu NFs comprise many nanosheets that can provide more active sites for HER. In addition, the introduction of Cu can modulate the electronic structure of Ru, facilitate water dissociation, and optimize H adsorption/desorption ability. Thus, the flower-like structure together with the proper incorporation of Cu boosts HER performance.
Recommended Literature
- [1] Diffusion coefficients in solids, their measurement and significance
- [2] Highly efficient NIR-II luminescent I–III–VI semiconductor nanoprobes based on AgInTe2:Zn/ZnS nanocrystals†
- [3] Back cover
- [4] One-pot fabrication of novel cuboctahedral Cu2O crystals enclosed by anisotropic surfaces with enhancing catalytic performance†
- [5] A unique and highly facile method for synthesising disulfide linked neoglycoconjugates: a new approach for remodelling of peptides and proteins
- [6] High-throughput methods to optically functional oxide and oxide–nitride materials†
- [7] Reissert compounds studies: generation and reaction of the Reissert anion at room temperature
- [8] Size and shape modifications, phase transition, and enhanced luminescence of fluoride nanocrystals induced by doping
- [9] A naked-eye chemosensor for fluoride ions: a selective easy-to-prepare test paper†
- [10] Molten salt synthesis, visible and near-IR region spectral properties of europium or neodymium doped CoNb2O6 columbite niobate
